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Compound of Interest

Compound Name: 5-(Piperidin-1-yl)nicotinic acid

Cat. No.: B1366032

An In-depth Technical Guide to 5-(Piperidin-1-
yl)nicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of 5-(Piperidin-1-yl)nicotinic acid, a
heterocyclic compound of interest in medicinal chemistry and drug discovery. By integrating a
piperidine moiety with a nicotinic acid scaffold, this molecule presents a unique structural
framework with potential for diverse pharmacological applications. This document delves into
its chemical structure, physicochemical properties, synthesis, and potential biological activities,
offering a foundational resource for researchers in the field.

Core Molecular Identity

5-(Piperidin-1-yl)nicotinic acid is a derivative of nicotinic acid (Vitamin B3), where a
piperidine ring is attached at the 5-position of the pyridine ring. This substitution significantly
influences the molecule's polarity, basicity, and steric profile, thereby modulating its potential
interactions with biological targets.

Chemical Structure
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The chemical structure of 5-(Piperidin-1-yl)nicotinic acid is characterized by a pyridine-3-
carboxylic acid core with a piperidin-1-yl group at the C5 position.
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properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1366032#5-piperidin-1-yl-nicotinic-acid-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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